Cas no 89874-69-1 (Phenol, 3-(3S)-3-piperidinyl-)

• Product Name: Phenol, 3-(3S)-3-piperidinyl-
• CAS No: 89874-69-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 586286
• PubChem ID: 12937954
• Update Time: 2025-04-19

Phenol, 3-(3S)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(3S)-3-piperidinyl-
• 89874-69-1
• BDBM50452348
• CHEMBL8033

• Inchi： 1S/C11H15NO/c13-11-5-1-3-9(7-11)10-4-2-6-12-8-10/h1,3,5,7,10,12-13H,2,4,6,8H2/t10-/m1/s1
• InChI Key： HYUOAVGLJXTEGX-SNVBAGLBSA-N
• SMILES： OC1=CC=CC(=C1)[C@H]1CNCCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų